Cas no 853318-11-3 (2-[3-(4-bromophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetic acid)

• Product Name: 2-[3-(4-bromophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetic acid
• CAS No: 853318-11-3
• MF: C₁₂H₉BrN₂O₃
• MW: 309.115462064743
• MDL: MFCD07799239
• CID: 3053489
• PubChem ID: 24252573
• Update Time: 2025-11-05

2-[3-(4-bromophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-(4-bromophenyl)-6-oxopyridazin-1(6H)-yl)acetic acid
• 2-[3-(4-bromophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetic acid
• AKOS005664306
• VS-10088
• 853318-11-3
• CS-0245285
• BBL030869
• 2-[3-(4-bromophenyl)-6-oxo-pyridazin-1-yl]acetic acid
• [3-(4-bromophenyl)-6-oxopyridazin-1(6H)-yl]acetic acid
• [3-(4-bromophenyl)-6-oxopyridazin-1(6H)-yl]aceticacid
• MFCD07799239
• 2-[3-(4-bromophenyl)-6-oxopyridazin-1-yl]acetic acid
• [3-(4-BROMOPHENYL)-6-OXOPYRIDAZIN-1-YL]ACETIC ACID
• EN300-302721
• STK934834

• MDL： MFCD07799239
• Inchi： 1S/C12H9BrN2O3/c13-9-3-1-8(2-4-9)10-5-6-11(16)15(14-10)7-12(17)18/h1-6H,7H2,(H,17,18)
• InChI Key： NMSSCFWIRVIXNK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=CC(N(CC(=O)O)N=1)=O

Computed Properties

• Exact Mass: 307.97965Da
• Monoisotopic Mass: 307.97965Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 70Ų

Additional information on 2-[3-(4-bromophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetic acid

Introduction to 2-[3-(4-bromophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetic Acid (CAS No. 853318-11-3)

2-[3-(4-bromophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetic acid (CAS No. 853318-11-3) is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of pyridazinones, which are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and anti-cancer activities.

The chemical structure of 2-[3-(4-bromophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetic acid is characterized by a pyridazinone ring system substituted with a 4-bromophenyl group and an acetic acid moiety. The presence of the bromine atom and the carboxylic acid group imparts specific physicochemical properties that are crucial for its biological interactions. The compound's molecular formula is C₁₅H₁₂BrN₂O₃, and its molecular weight is approximately 340.17 g/mol.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 2-[3-(4-bromophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetic acid. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in various inflammatory disorders. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory effects, 2-[3-(4-bromophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetic acid has also demonstrated significant analgesic activity. Preclinical studies have indicated that it can reduce pain responses in animal models of neuropathic and inflammatory pain. The mechanism underlying its analgesic effects is thought to involve the modulation of nociceptive pathways and the inhibition of pain mediators.

In the realm of cancer research, 2-[3-(4-bromophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetic acid has shown promising anti-cancer properties. In vitro studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The compound appears to target multiple signaling pathways involved in cancer cell survival and proliferation, making it a potential lead compound for further drug development.

The pharmacokinetic properties of 2-[3-(4-bromophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetic acid have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential for effective drug delivery and sustained therapeutic action. Additionally, preliminary toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 2-[3-(4-bromophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetic acid in human subjects. These trials are designed to provide comprehensive data on its pharmacological effects, dosing regimens, and potential side effects. Early results from phase I trials have been encouraging, with the compound demonstrating promising efficacy and a favorable safety profile.

In conclusion, 2-[3-(4-bromophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetic acid (CAS No. 853318-11-3) is a multifunctional compound with significant potential in various therapeutic areas. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to unravel its full potential, this compound holds promise for addressing unmet medical needs in inflammation, pain management, and cancer treatment.